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Compound of Interest

Compound Name: LIMK1 inhibitor BMS-4

Cat. No.: B2707072 Get Quote

Introduction

BMS-1166 is a small-molecule inhibitor of Programmed Death-Ligand 1 (PD-L1).[1] In the

tumor microenvironment, cancer cells can express PD-L1, which binds to the Programmed

Death-1 (PD-1) receptor on activated T cells. This interaction delivers an inhibitory signal to the

T cell, leading to immune suppression and allowing the tumor to evade immune surveillance.[1]

BMS-1166 acts by blocking the PD-1/PD-L1 interaction, thereby restoring T cell activity against

cancer cells.[1] These application notes provide detailed protocols for cell-based assays to

evaluate the efficacy of BMS-1166 in restoring anti-tumor immune responses.

Mechanism of Action

BMS-1166 is a potent and selective inhibitor of the PD-L1 protein. By binding to PD-L1, it

sterically hinders the interaction with its receptor, PD-1. This disruption of the PD-1/PD-L1

signaling axis alleviates the suppression of T-cell function, leading to enhanced cytokine

production, proliferation, and cytotoxic activity of T cells directed against tumor cells.
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PD-1/PD-L1 Signaling Pathway and BMS-1166 Inhibition
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T-Cell Mediated Tumor Cell Killing Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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